CX-6258 hydrochloride hydrate

Specification

• Molecular Formula: C26H27Cl2N3O4
• Molecular Weight: 516.4 g/mol
• IUPAC Name: (3E)-5-chloro-3-[[5-[3-(4-methyl-1,4-diazepane-1-carbonyl)phenyl]furan-2-yl]methylidene]-1H-indol-2-one;hydrate;hydrochloride
• Standard InChI: InChI=1S/C26H24ClN3O3.ClH.H2O/c1-29-10-3-11-30(13-12-29)26(32)18-5-2-4-17(14-18)24-9-7-20(33-24)16-22-21-15-19(27)6-8-23(21)28-25(22)31;;/h2,4-9,14-16H,3,10-13H2,1H3,(H,28,31);1H;1H2/b22-16+
• Standard InChI Key: ZOZTWDKBSOVPDP-LLDDCTHSSA-N
• Isomeric SMILES: CN1CCCN(CC1)C(=O)C2=CC=CC(=C2)C3=CC=C(O3)/C=C/4\C5=C(C=CC(=C5)Cl)NC4=O.O.Cl
• Canonical SMILES: CN1CCCN(CC1)C(=O)C2=CC=CC(=C2)C3=CC=C(O3)C=C4C5=C(C=CC(=C5)Cl)NC4=O.O.Cl

Introduction

(3E)-5-chloro-3-[[5-[3-(4-methyl-1,4-diazepane-1-carbonyl)phenyl]furan-2-yl]methylidene]-1H-indol-2-one;hydrate;hydrochloride is a complex organic compound belonging to the indole derivative class. It features multiple functional groups, including an indole core, a furan ring, and a diazepane moiety, contributing to its potential biological activities. This compound is primarily studied for its pharmacological properties, particularly in medicinal chemistry.

Synthesis

The synthesis of (3E)-5-chloro-3-[[5-[3-(4-methyl-1,4-diazepane-1-carbonyl)phenyl]furan-2-yl]methylidene]-1H-indol-2-one involves multi-step organic reactions. Key steps include:

• Formation of the Indole Core: Achieved through Fischer indole synthesis.

• Introduction of the Furan Ring: Involves palladium-catalyzed cross-coupling reactions.

• Attachment of the Diazepane Moiety: Nucleophilic substitution reactions are used.

Industrial production would optimize these routes for high yield and purity, employing techniques like continuous flow reactors and purification methods such as recrystallization and chromatography.

Biological Activities and Mechanism of Action

The compound is hypothesized to interact with various biological targets, including kinases and G-protein coupled receptors, based on its structural similarity to other active indole derivatives. The indole core and furan ring may participate in π-π interactions, enhancing binding to target molecules. The diazepane moiety could improve bioavailability by facilitating membrane crossing.

Biological Activity	Potential Mechanism
Anti-cancer effects	Interaction with kinases, modulation of cell cycle
Anti-inflammatory effects	Interaction with G-protein coupled receptors

Applications in Medicinal Chemistry

This compound is significant in medicinal chemistry due to its complex structure, which offers multiple sites for chemical modification and optimization. Its unique combination of functional groups provides a promising scaffold for drug development.